Cas no 1781827-10-8 (1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine)

• Product Name: 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine
• CAS No: 1781827-10-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6367024
• PubChem ID: 82604210
• Update Time: 2025-05-26

1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine
• 1781827-10-8
• EN300-1766635
• [1-(4-methoxy-2-methylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C12H17NO/c1-9-7-10(14-2)3-4-11(9)12(8-13)5-6-12/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key： SYVSNPHJYVLFGS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C1(CN)CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine

Research Brief on 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine (CAS: 1781827-10-8): Recent Advances and Applications

The compound 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine (CAS: 1781827-10-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. Its cyclopropylmethanamine moiety, combined with the methoxy and methyl substitutions on the phenyl ring, confers both stability and reactivity, making it an attractive candidate for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of serotonin receptor modulators, with potential applications in treating neurological disorders such as depression and anxiety.

In addition to its neurological applications, 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are critical for tumor growth and survival.

The synthesis of 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine has also been optimized in recent years. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions, significantly improving the scalability and purity of the final product. This advancement is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are paramount.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to fully assess its therapeutic potential. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Additionally, the safety profile of 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine and its derivatives must be thoroughly evaluated in clinical settings to ensure their suitability for human use.

In conclusion, 1-(4-methoxy-2-methylphenyl)cyclopropylmethanamine (CAS: 1781827-10-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications—spanning neurology, oncology, and beyond—underscore its potential as a key player in the development of next-generation therapeutics. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline.